5-[3-(4-methoxybenzyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxy-1-piperidinyl)pyridine

• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-5-[6-(4-methoxypiperidin-1-yl)pyridin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C21H24N4O3/c1-26-17-6-3-15(4-7-17)13-19-23-21(28-24-19)16-5-8-20(22-14-16)25-11-9-18(27-2)10-12-25/h3-8,14,18H,9-13H2,1-2H3
• InChI Key: IGQVCGXKGLYQCR-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=NC=C(C=C2)C3=NC(=NO3)CC4=CC=C(C=C4)OC
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

5-[3-(4-methoxybenzyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxy-1-piperidinyl)pyridine is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the oxadiazole family and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 5-[3-(4-methoxybenzyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxy-1-piperidinyl)pyridine is not fully understood. However, it has been suggested that it exerts its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation. It has also been shown to inhibit the activity of certain enzymes involved in the development of neurodegenerative diseases.
Biochemical and physiological effects:
Studies have shown that 5-[3-(4-methoxybenzyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxy-1-piperidinyl)pyridine exhibits various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, it has been shown to inhibit cell proliferation and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[3-(4-methoxybenzyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxy-1-piperidinyl)pyridine in lab experiments is its potential as a therapeutic agent in various diseases. Its anti-inflammatory, antioxidant, and antitumor activities make it a promising candidate for further research. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in therapeutic applications.

Future Directions

There are several future directions for the research of 5-[3-(4-methoxybenzyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxy-1-piperidinyl)pyridine. One direction is to further study its potential as a therapeutic agent in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to optimize its use in cancer therapy by studying its effects on different types of cancer cells. Additionally, further research is needed to understand its exact mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 5-[3-(4-methoxybenzyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxy-1-piperidinyl)pyridine involves the condensation of 4-methoxybenzyl hydrazine with ethyl 2-chloro-5-(4-methoxy-1-piperidinyl)nicotinate. The resulting product is then treated with 1,3-dibromo-5,5-dimethylhydantoin to form the oxadiazole ring. The final step involves the removal of the protecting groups to obtain the desired compound.

Scientific Research Applications

5-[3-(4-methoxybenzyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxy-1-piperidinyl)pyridine has been studied for its potential as a therapeutic agent in various diseases. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.